Cas no 832744-26-0 (Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-)
![Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- structure](https://www.kuujia.com/scimg/cas/832744-26-0x500.png)
832744-26-0 structure
Product name:Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
- 1-bromo-4-[2-(2-chlorophenyl)ethynyl]benzene
- 1-[(4-Bromophenyl)ethynyl]-2-chlorobenzene
- 832744-26-0
- DTXSID50835122
-
- Inchi: InChI=1S/C14H8BrCl/c15-13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16/h1-4,6-7,9-10H
- InChI Key: ZMYQBAIQYBIJQB-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)Br)Cl
Computed Properties
- Exact Mass: 289.94979g/mol
- Monoisotopic Mass: 289.94979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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